Cas no 478158-77-9 (Isoerysenegalensein E)

• Product Name: Isoerysenegalensein E
• CAS No: 478158-77-9
• MF: C₂₅H₂₆O₆
• MW: 422.470347881317
• CID: 1080831
• PubChem ID: 5318561
• Update Time: 2025-10-19

Isoerysenegalensein E Chemical and Physical Properties

Names and Identifiers

• Isoerysenegalensein E
• [ "" ]
• CHEMBL559714
• 5,7-dihydroxy-6-(2-hydroxy-3-methylbut-3-enyl)-3-(4-hydroxyphenyl)-8-(3-methylbut-2-enyl)chromen-4-one
• 478158-77-9
• AKOS032948331
• FS-8654
• 5,7,4'-Trihydroxy-6-(2-hydroxy-3-methyl-3-butenyl)-8-prenylisoflavone
• DA-64536
• 5,7-DIHYDROXY-6-(2-HYDROXY-3-METHYLBUT-3-EN-1-YL)-3-(4-HYDROXYPHENYL)-8-(3-METHYLBUT-2-EN-1-YL)CHROMEN-4-ONE

• Inchi： 1S/C25H26O6/c1-13(2)5-10-17-22(28)18(11-20(27)14(3)4)23(29)21-24(30)19(12-31-25(17)21)15-6-8-16(26)9-7-15/h5-9,12,20,26-29H,3,10-11H2,1-2,4H3
• InChI Key： MHYBVRYBSLBMGT-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC(=CC=2)O)C(C2=C(C(=C(C(C/C=C(\C)/C)=C12)O)CC(C(=C)C)O)O)=O

Computed Properties

• Exact Mass: 422.17300
• Monoisotopic Mass: 422.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Color/Form: Powder
• PSA: 111.13000
• LogP: 4.56500

Isoerysenegalensein E Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 6-prenylated isoflavanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone